Cas no 15071-36-0 ((2S)-2,3-dimethylbutan-1-ol)

(2S)-2,3-dimethylbutan-1-ol structure
(2S)-2,3-dimethylbutan-1-ol structure
Product Name:(2S)-2,3-dimethylbutan-1-ol
CAS No:15071-36-0
MF:C6H14O
MW:102.174762248993
MDL:MFCD29964039
CID:1063168
PubChem ID:10877063
Update Time:2025-04-20

(2S)-2,3-dimethylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (S)-2,3-Dimethyl-1-butanol
    • (2S)-(+)-2,3-dimethyl-1-butanol
    • (R)-2,3-DIMETHYL-1-BUTANOL
    • [S,(+)]-2,3-Dimethyl-1-butanol
    • (2S)-2,3-dimethylbutan-1-ol
    • (S)-2,3-Dimethylbutan-1-ol
    • 15071-36-0
    • DB-310384
    • SXSWMAUXEHKFGX-ZCFIWIBFSA-N
    • SCHEMBL1087110
    • EN300-2517116
    • F9994-5434
    • AKOS040766345
    • MDL: MFCD29964039
    • Inchi: 1S/C6H14O/c1-5(2)6(3)4-7/h5-7H,4H2,1-3H3/t6-/m1/s1
    • InChI Key: SXSWMAUXEHKFGX-ZCFIWIBFSA-N
    • SMILES: OC[C@@H](C)C(C)C

Computed Properties

  • Exact Mass: 102.104465066g/mol
  • Monoisotopic Mass: 102.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 41.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 20.2Ų

(2S)-2,3-dimethylbutan-1-ol Pricemore >>

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